3-Cyano-3-methyl-butyric acid
Overview
Description
3-Cyano-3-methyl-butyric acid is a type of organic compound . It is related to butanoic acid, which is a straight-chain alkyl carboxylic acid . It is also related to 3-Hydroxy-3-methylbutyric acid, which is used as an indicator of biotin deficiency and is involved in protein synthesis .
Synthesis Analysis
The synthesis of 3-Cyano-3-methyl-butyric acid can involve various methods. One approach involves the catalytic protodeboronation of pinacol boronic esters utilizing a radical approach . Another method involves the cyanoacetylation of amines . The synthesis of cyanoacetamide derivatives may be carried out in several ways, including the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates .Molecular Structure Analysis
The molecular structure of 3-Cyano-3-methyl-butyric acid is related to butanoic acid and its derivatives . Butanoic acid, for example, has a chemical formula of C3H7COOH .Chemical Reactions Analysis
3-Cyano-3-methyl-butyric acid can undergo various chemical reactions. For instance, it can participate in the catalytic protodeboronation of pinacol boronic esters . It can also undergo esterification reactions, such as the reaction involving butyric acid and methanol over amberlyst-15 catalyst .Physical And Chemical Properties Analysis
3-Cyano-3-methyl-butyric acid shares similar properties with butanoic acid and its derivatives. For example, butanoic acid is a colorless liquid with an unpleasant odor, and it is miscible with water . It has a molar mass of 88.106 g/mol and a density of 0.9528 g/cm3 at 25 °C .Scientific Research Applications
Metabolic Studies
3-Cyano-3-methyl-butyric acid: is an alpha-keto acid formed during the catabolism of amino acids like valine and isoleucine. It’s used in metabolic studies to understand energy production through fatty acid metabolism, as it’s metabolized by mitochondria for ATP synthesis .
Synthesis of Fine Chemicals
This compound is utilized in the synthesis of high-value fine chemicals. Regioselective nitrilases can be employed to convert nitriles into corresponding carboxylic acids, which are key intermediates in producing pharmaceuticals and other fine chemicals .
Analytical Chemistry
The compound is used in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC/MS) for profiling short-chain fatty acids (SCFAs) in biological samples like mammalian feces .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as butyric acid, are known to act as agonists at free fatty acid receptors .
Mode of Action
It is an alpha-keto acid that is formed as an intermediate during the catabolism of valine. Alpha-keto acids are known to play crucial roles in various metabolic processes.
Biochemical Pathways
It’s worth noting that butyric acid, a related compound, is involved in the butanoate metabolism pathway .
Result of Action
It’s worth noting that similar compounds, such as butyric acid, are known to have various biological effects, including acting as an hdac inhibitor .
Action Environment
It’s worth noting that environmental factors can significantly impact the action of similar compounds .
Safety and Hazards
3-Cyano-3-methyl-butyric acid, like other organic compounds, can pose certain safety hazards. For instance, it can cause skin burns and eye damage, and it may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye .
properties
IUPAC Name |
3-cyano-3-methylbutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c1-6(2,4-7)3-5(8)9/h3H2,1-2H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXIFRFRKBIJVGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC(=O)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30901475 |
Source
|
| Record name | NoName_597 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30901475 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99839-17-5 |
Source
|
| Record name | 3-Cyano-3-methylbutanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=99839-17-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-cyano-3,3-dimethylpropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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